Cas no 585-36-4 (3-Trifluoromethylcyclohexanone)
585-36-4 structure
Product Name:3-Trifluoromethylcyclohexanone
CAS No:585-36-4
MF:C7H9F3O
MW:166.140972852707
MDL:MFCD00034662
CID:948641
PubChem ID:2779355
Update Time:2025-04-19
3-Trifluoromethylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 3-(trifluoromethyl)cyclohexanone
- 3-(TRIFLUOROMETHYL)CYCLOHEXAN-1-ONE
- 3-Trifluormethyl-cyclohexanon
- 3-trifluoromethylcyclohexan-1-one
- PC7668M
- 3-Trifluoromethyl-cyclohexanone
- 3-Trifluoromethylcyclohexanone
- AKOS005259123
- Cyclohexanone, 3-(trifluoromethyl)-
- SB13839
- DB-008252
- 3-(trifluoromethyl)-cyclohexanone
- MFCD00034662
- 3-(Trifluoromethyl)cyclohexanone, 97%
- STL555305
- Z1201617668
- 585-36-4
- BBL101509
- 3-(trifluoromethyl)-1-cyclohexanone
- ZB1695
- EN300-84003
- SY192593
- SCHEMBL1397564
- PS-6827
- A831911
- DTXSID60381408
- 3-(trifluoromethyl) cyclohexanone
-
- MDL： MFCD00034662
- Inchi： 1S/C7H9F3O/c8-7(9,10)5-2-1-3-6(11)4-5/h5H,1-4H2
- InChI Key： YHADNJOEQWBXAR-UHFFFAOYSA-N
- SMILES： FC(C1CC(CCC1)=O)(F)F
Computed Properties
- Exact Mass: 166.06100
- Monoisotopic Mass: 166.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.212 g/mL at 25 °C
- Boiling Point: 61-62°C 20mm
- Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c - Refractive Index: n20/D 1.400
- PSA: 17.07000
- LogP: 2.30800
3-Trifluoromethylcyclohexanone Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H317-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 1993
- WGK Germany：3
- Hazard Category Code： 36/37/38-43
- Safety Instruction： S16; S23; S24/25; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R10; R20/21/22
- HazardClass：3
3-Trifluoromethylcyclohexanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-Trifluoromethylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005485-1g |
3-(Trifluoromethyl)cyclohexanone |
585-36-4 | 97% | 1g |
1672CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005485-1g |
3-(Trifluoromethyl)cyclohexanone |
585-36-4 | 97% | 1g |
1672.0CNY | 2021-07-10 | |
| TRC | T898935-100mg |
3-(trifluoromethyl)cyclohexanone |
585-36-4 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898935-500mg |
3-(trifluoromethyl)cyclohexanone |
585-36-4 | 500mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T898935-1g |
3-(trifluoromethyl)cyclohexanone |
585-36-4 | 1g |
$ 185.00 | 2022-06-02 | ||
| abcr | AB354160-250 mg |
3-(Trifluoromethyl)cyclohexanone, 97%; . |
585-36-4 | 97% | 250MG |
€49.00 | 2022-06-10 | |
| abcr | AB354160-1 g |
3-(Trifluoromethyl)cyclohexanone, 97%; . |
585-36-4 | 97% | 1g |
€75.80 | 2022-06-10 | |
| abcr | AB354160-5 g |
3-(Trifluoromethyl)cyclohexanone, 97%; . |
585-36-4 | 97% | 5g |
€194.50 | 2022-06-10 | |
| Apollo Scientific | PC7668M-1g |
3-(Trifluoromethyl)cyclohexan-1-one |
585-36-4 | 97% | 1g |
£69.00 | 2024-07-28 | |
| Apollo Scientific | PC7668M-5g |
3-(Trifluoromethyl)cyclohexan-1-one |
585-36-4 | 97% | 5g |
£258.00 | 2024-07-28 |
3-Trifluoromethylcyclohexanone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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